Cas no 1213314-85-2 ((3R)-3-AMINO-3-(2-BROMO-3-FLUOROPHENYL)PROPANENITRILE)

• Product Name: (3R)-3-AMINO-3-(2-BROMO-3-FLUOROPHENYL)PROPANENITRILE
• CAS No: 1213314-85-2
• MF: C₉H₈BrFN₂
• MW: 243.075624465942
• CID: 5594129
• PubChem ID: 130816426
• Update Time: 2025-06-30

(3R)-3-AMINO-3-(2-BROMO-3-FLUOROPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(2-BROMO-3-FLUOROPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-2-bromo-3-fluoro-, (βR)-
• 1213314-85-2
• N15004

• Inchi： 1S/C9H8BrFN2/c10-9-6(8(13)4-5-12)2-1-3-7(9)11/h1-3,8H,4,13H2/t8-/m1/s1
• InChI Key： DTFNZIHWGJYEBN-MRVPVSSYSA-N
• SMILES： C(#N)C[C@@H](N)C1=CC=CC(F)=C1Br

Computed Properties

• Exact Mass: 241.98549g/mol
• Monoisotopic Mass: 241.98549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Additional information on (3R)-3-AMINO-3-(2-BROMO-3-FLUOROPHENYL)PROPANENITRILE

(3R)-3-Amino-3-(2-bromo-3-fluorophenyl)propanenitrile (CAS No. 1213314-85-2): A Comprehensive Overview

The compound (3R)-3-amino-3-(2-bromo-3-fluorophenyl)propanenitrile, identified by the CAS number 1213314-85-2, is a chemically synthesized organic compound with a complex structure and diverse potential applications. This molecule belongs to the class of nitriles and features a chiral center at the third carbon atom, which imparts it with optical activity. The presence of a bromine atom and a fluorine atom on the aromatic ring further enhances its chemical reactivity and makes it a valuable substrate in various synthetic transformations.

Recent advancements in synthetic chemistry have led to the exploration of novel methods for the synthesis of this compound. Researchers have focused on optimizing reaction conditions to achieve higher yields and better enantiomeric excess, which are critical for its application in drug discovery and development. For instance, asymmetric catalysis using palladium catalysts has shown promise in constructing the chiral center with high precision, thereby facilitating its use in enantioselective reactions.

The structural uniqueness of (3R)-amino group attached to the nitrile moiety has made this compound a subject of interest in medicinal chemistry. Studies have demonstrated that this compound exhibits potential pharmacological activities, including anti-inflammatory and anticancer properties. Preclinical studies have shown that it can modulate key signaling pathways involved in inflammation and apoptosis, making it a candidate for therapeutic interventions.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to undergo polymerization under specific conditions has led to its investigation as a monomer for synthesizing novel polymeric materials with tailored properties. These materials exhibit enhanced mechanical strength and thermal stability, which could be beneficial in high-performance applications such as aerospace and electronics.

The integration of computational chemistry tools has further enhanced our understanding of the molecular properties of this compound. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and interaction with biological targets. These computational studies have complemented experimental findings and paved the way for rational drug design strategies.

In conclusion, (3R)-amino-(2-bromo-fluorophenyl)propanenitrile (CAS No. 1213314-85-2) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as an important molecule in contemporary chemical research.